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Compound of Interest

Compound Name: Fmoc-D-Phe-OH-d8

Cat. No.: B12403950 Get Quote

This guide provides a comprehensive overview of the safety, handling, and physicochemical

properties of Fmoc-D-Phe-OH-d8 (N-((9H-fluoren-9-yl)methoxy)carbonyl)-D-phenylalanine-d8).

The information presented is compiled from available safety data sheets and product

information for the non-deuterated analog, Fmoc-D-Phe-OH, and related deuterated

compounds, intended to provide a robust safety framework for researchers, scientists, and drug

development professionals.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for Fmoc-D-Phe-OH and its

deuterated analog. Due to the limited availability of a specific safety data sheet for the d8

variant, data for the non-deuterated form is provided as a close surrogate.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₂₄H₁₃D₈NO₄ N/A

Molecular Weight 395.48 g/mol [1]

Appearance White to off-white powder/solid [2][3]

Melting Point 180 - 195 °C [3]

Boiling Point
~620.1 °C at 760 mmHg

(estimate)
[4]

Solubility Soluble in DMSO (100 mg/mL)

Storage Temperature 2-8°C

Table 2: Toxicological and Hazard Data

Hazard Information Data Source

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Carcinogenicity
Not identified as a carcinogen

by IARC

GHS Classification
Not classified as a hazardous

substance

Experimental Protocols and Handling
The following protocols are derived from standard safety data sheets for handling chemical

compounds of this nature.

Personal Protective Equipment (PPE)
When handling Fmoc-D-Phe-OH-d8, it is crucial to use appropriate personal protective

equipment to minimize exposure.
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Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.

Hand Protection: Handle with chemically resistant gloves that have been inspected prior to

use. Dispose of contaminated gloves after use in accordance with good laboratory practices.

Body Protection: Wear a laboratory coat. The type of protective equipment must be selected

according to the concentration and amount of the dangerous substance at the specific

workplace.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask is recommended.

First-Aid Measures
In the event of exposure, follow these first-aid protocols:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Spillage and Disposal
Accidental Release: Avoid dust formation. Sweep up and shovel the material. Keep in

suitable, closed containers for disposal. Do not let the product enter drains.

Waste Disposal: Dispose of waste in accordance with federal, state, and local environmental

control regulations.

Visualized Workflows
The following diagrams illustrate key workflows for handling and responding to incidents

involving Fmoc-D-Phe-OH-d8.
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Chemical Handling Workflow

Start: Handling Fmoc-D-Phe-OH-d8

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area
 or fume hood

Store in a cool, dry place
(2-8°C)

End: Procedure Complete

Click to download full resolution via product page

Caption: General workflow for safe handling of Fmoc-D-Phe-OH-d8.
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Emergency Response Protocol

Exposure Incident

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 min

Ingestion:
Rinse mouth, do not induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First-aid and emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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